Sodium monosulfide pentahydrate

• IUPAC Name: disodium;sulfide;pentahydrate
• InChI: InChI=1S/2Na.5H2O.S/h;;5*1H2;/q2*+1;;;;;;-2
• InChI Key: XWKIXFQOFAVHQI-UHFFFAOYSA-N
• Canonical SMILES: O.O.O.O.O.[Na+].[Na+].[S-2]
• Molecular Formula: H10Na2O5S
• DSSTOX Substance ID: DTXSID60156996
• Molecular Weight: 168.12 g/mol
• CAS No.: 1313-83-3

Description

Sodium monosulfide pentahydrate is an inorganic compound with the chemical formula Na₂S·5H₂O. It is a hydrate form of sodium sulfide, which is a colorless, hygroscopic solid. This compound is known for its strong alkaline properties and its ability to release hydrogen sulfide gas when exposed to moisture. This compound is widely used in various industrial processes, including the production of rubber chemicals, sulfur dyes, and in the paper and pulp industry .

Preparation Methods

Synthetic Routes and Reaction Conditions: Sodium monosulfide pentahydrate can be synthesized through the reaction of sodium hydroxide with hydrogen sulfide gas. The reaction is typically carried out in an aqueous solution, and the resulting product is then crystallized to obtain the pentahydrate form. The reaction can be represented as follows:

$$2NaOH + H_2S \rightarrow Na_2S + 2H_2O$$2NaOH+H2​S→Na2​S+2H2​O

Industrial Production Methods: In industrial settings, this compound is produced by reacting sodium carbonate with sulfur at high temperatures. The reaction is carried out in a controlled environment to ensure the formation of the desired hydrate. The product is then purified and crystallized to obtain the pentahydrate form.

Chemical Reactions Analysis

Types of Reactions: Sodium monosulfide pentahydrate undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

Oxidation: Sodium monosulfide can be oxidized to form sodium sulfate. This reaction typically occurs in the presence of oxygen or other oxidizing agents.

$$2Na_2S + 3O_2 \rightarrow 2Na_2SO_4$$2Na2​S+3O2​→2Na2​SO4​

Reduction: Sodium monosulfide can act as a reducing agent, reducing metal ions to their elemental form.

$$Na_2S + CuSO_4 \rightarrow Cu + Na_2SO_4$$Na2​S+CuSO4​→Cu+Na2​SO4​

Substitution: Sodium monosulfide can react with halogenated compounds to form sodium halides and sulfur-containing organic compounds.

$$Na_2S + RX \rightarrow NaX + RSH$$Na2​S+RX→NaX+RSH

Major Products Formed: The major products formed from these reactions include sodium sulfate, elemental metals, and sulfur-containing organic compounds.

Scientific Research Applications

Sodium monosulfide pentahydrate has a wide range of applications in scientific research and industry:

Chemistry: It is used as a reagent in various chemical reactions, including the synthesis of sulfur-containing compounds and as a reducing agent.

Biology: Sodium monosulfide is used in the study of sulfur metabolism and in the preparation of sulfide-containing biological samples.

Industry: Sodium monosulfide is used in the production of rubber chemicals, sulfur dyes, and in the paper and pulp industry.

Mechanism of Action

The mechanism of action of sodium monosulfide pentahydrate involves its ability to release hydrogen sulfide gas when exposed to moisture. Hydrogen sulfide is a known signaling molecule that can modulate various biological pathways. In industrial applications, sodium monosulfide acts as a strong base and reducing agent, facilitating various chemical reactions.

Comparison with Similar Compounds

Sodium sulfide nonahydrate (Na₂S·9H₂O): Similar to sodium monosulfide pentahydrate but with a different hydration state.

Sodium thiosulfate pentahydrate (Na₂S₂O₃·5H₂O): Another sulfur-containing compound with different chemical properties and applications.

Uniqueness: this compound is unique due to its specific hydration state, which influences its solubility and reactivity. Its ability to release hydrogen sulfide gas also sets it apart from other similar compounds.